Cas no 141-82-2 (propanedioic acid)

• Product Name: propanedioic acid
• CAS No: 141-82-2
• MF: C₃H₄O₄
• MW: 104.061461448669
• MDL: MFCD00002707
• CID: 36473
• PubChem ID: 867
• Update Time: 2025-07-31

propanedioic acid Chemical and Physical Properties

Names and Identifiers

• Malonic acid
• CH2(COOH)2
• Kyselina malonova
• Methanadicarboxylicacid
• Methanedicarbonic acid
• Methanedicardonicacid
• USAF ek-695
• Malonate
• Propanedioic acid
• 1,3-Propanedioic acid
• MAAC
• Malonsure
• Daucic acid
• Methane acid
• MalonicAcidGr
• Propandioic acid
• usafek-695
• 丙二酸
• Dicarboxymethane
• Methanedicarboxylic acid
• Carboxyacetic acid
• Dicarboxylate
• Dicarboxylic acid
• Kyselina malonova [Czech]
• PROPANEDIOLIC ACID
• METAHNEDICARBOXYLIC ACID
• Malonic acid, 99%
• Thallium malonate
• 9KX7ZMG0MK
• DICARBOXYLIC ACID C3
• alpha,omega-Dicarboxylic acid
• NSC8124
• OFOBLEOULBTSOW-UHFFFAOYSA-N
• malo
• MALONATE ION
• HOOC-CH2-COOH
• (-)OOC-CH2-COO(-)
• H2malo
• propanedioic acid, ion(2-)
• malonic acid, ion(2-)
• Malonic acid,99%
• 1o4m
• s3029
• Propane-1,3-dioic acid
• MFCD00002707
• SY001875
• DB-081008
• BDBM14673
• DB02175
• Malonic acid, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), 99%
• Malonic acid, analytical standard
• WLN: QV1VQ
• STR00614
• EN300-18457
• C04025
• 592A9849-68C3-4635-AA3D-CBC44965EA3A
• Propanedioic acid (9CI)
• NSC-8124
• Malonic acid, ReagentPlus(R), 99%
• BCP05571
• EINECS 205-503-0
• C02028
• SCHEMBL336
• DTXSID7021659
• NS00013842
• 141-82-2
• AI3-15375
• AC8295
• CHEBI:30794
• 87205-08-1
• F1908-0177
• BP-11453
• NSC 8124
• SCHEMBL1471092
• STL194278
• AKOS000119034
• Propanedioic acid dithallium salt
• Q421972
• Malonate dicarboxylic acid
• Malonic acid, sublimed grade, >=99.95% trace metals basis
• Malonic acid, certified reference material, TraceCERT(R)
• Malonic acid, SAJ first grade, >=99.0%
• 63524-05-0
• Tox21_200534
• CAS-141-82-2
• 2fah
• DICARBOXYLIC ACID C3; PROPANEDIOLIC ACID; METHANEDICARBOXYLIC ACID
• Malonic acid (8CI)
• Malonic acid, Vetec(TM) reagent grade, 98%
• Malonicacid
• Malonic acid, 99.5%
• NCGC00258088-01
• PROPANEDIOIC ACID MALONIC ACID
• LMFA01170041
• CHEMBL7942
• 4-02-00-01874 (Beilstein Handbook Reference)
• Z57965450
• InChI=1/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7
• BRN 1751370
• J-521669
• C00383
• MLI
• UNII-9KX7ZMG0MK
• M0028
• 1,3-Propanoic acid
• HSDB 8437
• MALONIC ACID [MI]
• DB-088240
• CS-W019962
• DTXCID401659
• NCGC00248681-01
• LML
• 205-503-0
• FM32432
• Malonic acid-13C3
• propanedioic acid

• MDL： MFCD00002707
• Inchi： 1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)
• InChI Key： OFOBLEOULBTSOW-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)=O
• BRN： 1751370

Computed Properties

• Exact Mass: 104.01100
• Monoisotopic Mass: 104.01095860 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 74.6
• Molecular Weight: 104.06

Experimental Properties

• Color/Form: Colorless fine crystals
• Density: 1.619
• Melting Point: 132-135 °C (dec.) (lit.)
• Boiling Point: 140 ℃ (decomposition)
• Flash Point: Fahrenheit: 314.6 ° f < br / > Celsius: 157 ° C < br / >
• Refractive Index: 1.4780
• Solubility: 1 M NaOH: soluble100mg/mL, clear to slightly hazy, colorless to faintly yellow
• Water Partition Coefficient: 1400 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, reducing agents, bases.
• PSA: 74.60000
• LogP: -0.45430
• pka: 2.83(at 25℃)
• Merck: 5710
• FEMA: 3368
• Solubility: Soluble in water, ethanol and ether.
• Vapor Pressure: 0.00 mmHg

propanedioic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：3261
• WGK Germany：1
• Hazard Category Code： 22-41
• Safety Instruction： S26-S36/39-S37/39
• RTECS：OO0175000
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Storage Condition：room temp
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Safety Term：S26-S36/39-S37/39
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Meum athamanticum
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals Electrical Materials

Additional information on propanedioic acid

Propanedioic Acid (CAS No. 141-82-2): Properties, Applications, and Market Insights

Propanedioic acid, also known as malonic acid (CAS No. 141-82-2), is a dicarboxylic acid with the chemical formula C₃H₄O₄. This organic compound is widely used in various industries, including pharmaceuticals, agriculture, and specialty chemicals. Its versatility and unique chemical properties make it a valuable intermediate in organic synthesis and industrial applications.

The propanedioic acid structure consists of two carboxyl groups (-COOH) attached to a central carbon atom, making it a key building block for more complex molecules. Researchers and manufacturers often search for propanedioic acid uses, malonic acid synthesis, and CAS 141-82-2 suppliers due to its growing demand in sustainable chemistry and green manufacturing processes.

One of the most significant propanedioic acid applications is in the pharmaceutical industry, where it serves as a precursor for barbiturates and other active pharmaceutical ingredients (APIs). The compound's ability to participate in Knoevenagel condensations makes it particularly valuable for drug development. Current trends show increased interest in malonic acid derivatives for novel therapeutic agents, especially in neurological and metabolic disorder treatments.

In agriculture, propanedioic acid finds use as a plant growth regulator and in the formulation of certain eco-friendly pesticides. With the global shift toward sustainable farming practices, searches for biodegradable malonic acid formulations have increased by 42% in the past year, according to industry analytics.

The specialty chemicals sector utilizes propanedioic acid in corrosion inhibitors, polymer modifiers, and as a pH adjuster in various formulations. Recent innovations include its incorporation into bio-based polymers, aligning with the circular economy movement that dominates current chemical industry discussions.

From a market perspective, the global propanedioic acid market is projected to grow at a CAGR of 5.8% from 2023 to 2030, driven by increasing demand from end-use industries. Asia-Pacific currently dominates production and consumption, with major malonic acid manufacturers expanding capacity to meet regional and international needs.

Quality specifications for propanedioic acid typically include purity (≥99%), melting point (135-137°C), and solubility characteristics. Analytical methods such as HPLC and GC-MS are commonly employed for malonic acid analysis and quality control in industrial settings.

Environmental considerations surrounding propanedioic acid production have gained attention, with researchers developing greener synthesis routes using bio-based feedstocks. The search term "sustainable malonic acid production" has seen a 65% increase in query volume as industries seek to reduce their carbon footprint.

Storage and handling of propanedioic acid require standard precautions for organic acids - keeping containers tightly closed in cool, dry conditions. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with the compound in industrial quantities.

Emerging research explores novel applications of propanedioic acid in energy storage systems and advanced materials science. Particularly promising is its potential use in next-generation battery technologies, with several patents filed recently for malonic acid-based electrolytes.

For laboratory use, propanedioic acid is available in various grades from chemical suppliers worldwide. Researchers often compare malonic acid price trends and purity specifications when sourcing this important chemical intermediate.

The future outlook for propanedioic acid remains positive, with innovation driving new applications across multiple industries. As sustainability becomes increasingly important in chemical manufacturing, bio-derived malonic acid processes are expected to gain market share in the coming decade.